Cas no 2172438-95-6 (4-sulfanylpiperidine-1-carboxamide)

• Product Name: 4-sulfanylpiperidine-1-carboxamide
• CAS No: 2172438-95-6
• MF: C₆H₁₂N₂OS
• MW: 160.237279891968
• CID: 5940403
• PubChem ID: 165469353
• Update Time: 2025-11-01

4-sulfanylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-sulfanylpiperidine-1-carboxamide
• 2172438-95-6
• EN300-1288755

• Inchi： 1S/C6H12N2OS/c7-6(9)8-3-1-5(10)2-4-8/h5,10H,1-4H2,(H2,7,9)
• InChI Key： TWNLQRCWVDHECG-UHFFFAOYSA-N
• SMILES： SC1CCN(C(N)=O)CC1

Computed Properties

• Exact Mass: 160.06703418g/mol
• Monoisotopic Mass: 160.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-sulfanylpiperidine-1-carboxamide

Comprehensive Overview of 4-Sulfanylpiperidine-1-carboxamide (CAS No. 2172438-95-6): Properties, Applications, and Research Insights

4-Sulfanylpiperidine-1-carboxamide (CAS No. 2172438-95-6) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a piperidine ring with a sulfanyl (thiol) group and a carboxamide functional moiety, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C₆H₁₂N₂OS, reflects a balanced hydrophilicity-lipophilicity profile, which is critical for bioavailability optimization in medicinal chemistry.

Recent studies highlight the role of 4-sulfanylpiperidine derivatives in modulating enzyme activity, particularly in targeting cysteine proteases and oxidoreductases. Researchers are exploring its potential as a scaffold for small-molecule inhibitors, aligning with the growing demand for precision therapeutics in oncology and neurodegenerative diseases. The compound’s thiol group enables selective covalent binding to biological targets, a mechanism leveraged in protease inhibitor design—a hot topic in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, CAS 2172438-95-6 serves as a building block for peptide mimetics and heterocyclic analogs. Its stability under physiological conditions makes it suitable for prodrug development, addressing challenges like metabolic degradation—a frequent search query among pharmacokinetics researchers. Analytical techniques such as LC-MS and NMR spectroscopy confirm its high purity (>98%), a key consideration for GMP-compliant synthesis in contract manufacturing organizations (CMOs).

Environmental and safety profiles of 4-sulfanylpiperidine-1-carboxamide comply with REACH and ICH guidelines, with low ecotoxicity data reported. This aligns with the pharmaceutical industry’s shift toward green chemistry principles, a trending topic in sustainable development forums. Computational modeling (molecular docking and QSAR) further predicts its ADMET properties, answering frequent queries about drug-likeness and lead compound optimization.

In material science, derivatives of piperidine-1-carboxamide exhibit potential in polymer crosslinking and coordination chemistry, owing to the thiol group’s metal-binding affinity. Patent databases reveal applications in bioconjugation techniques for diagnostic probes—a niche yet rapidly growing field. The compound’s CAS registry number (2172438-95-6) ensures traceability in global supply chains, addressing vendor-specific search trends on chemical marketplaces.

Ongoing research explores structure-activity relationships (SAR) of sulfanylpiperidine analogs, particularly their role in GPCR modulation—a frequent focus in neuropharmacology literature. Collaborative studies between academia and biotech firms aim to harness its scaffold for allosteric modulator development, responding to the demand for novel CNS therapeutics. Storage recommendations (2–8°C under inert atmosphere) and handling protocols are detailed in safety data sheets, ensuring compliance with laboratory best practices.

In summary, 4-Sulfanylpiperidine-1-carboxamide (CAS 2172438-95-6) represents a multifaceted compound bridging medicinal chemistry, bioconjugation, and catalysis research. Its integration into high-throughput screening libraries and fragment-based drug design underscores its relevance in modern R&D pipelines, while its synthetic accessibility meets industrial scalability requirements.